Cas no 2172210-58-9 (tert-butyl 3-(chlorosulfonyl)methyl-4,4-difluoropiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(chlorosulfonyl)methyl-4,4-difluoropiperidine-1-carboxylate
• CAS No: 2172210-58-9
• MF: C₁₁H₁₈ClF₂NO₄S
• MW: 333.779728412628
• CID: 6170091
• PubChem ID: 165871053
• Update Time: 2025-06-14

tert-butyl 3-(chlorosulfonyl)methyl-4,4-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(chlorosulfonyl)methyl-4,4-difluoropiperidine-1-carboxylate
• tert-butyl 3-[(chlorosulfonyl)methyl]-4,4-difluoropiperidine-1-carboxylate
• 2172210-58-9
• EN300-1577808

• Inchi： 1S/C11H18ClF2NO4S/c1-10(2,3)19-9(16)15-5-4-11(13,14)8(6-15)7-20(12,17)18/h8H,4-7H2,1-3H3
• InChI Key： JNEGUMPRWGGMIT-UHFFFAOYSA-N
• SMILES： ClS(CC1CN(C(=O)OC(C)(C)C)CCC1(F)F)(=O)=O

Computed Properties

• Exact Mass: 333.0613132g/mol
• Monoisotopic Mass: 333.0613132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 3-(chlorosulfonyl)methyl-4,4-difluoropiperidine-1-carboxylate

Research Brief on tert-Butyl 3-(Chlorosulfonyl)methyl-4,4-difluoropiperidine-1-carboxylate (CAS: 2172210-58-9)

In recent years, the compound tert-butyl 3-(chlorosulfonyl)methyl-4,4-difluoropiperidine-1-carboxylate (CAS: 2172210-58-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropiperidine scaffold and chlorosulfonylmethyl functional group, has emerged as a versatile intermediate in the synthesis of novel bioactive compounds. Its structural features make it particularly valuable for drug discovery, especially in the development of protease inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of this compound in the preparation of sulfonamide-based inhibitors. The researchers demonstrated that the chlorosulfonyl group in tert-butyl 3-(chlorosulfonyl)methyl-4,4-difluoropiperidine-1-carboxylate could be efficiently converted into sulfonamides through nucleophilic substitution reactions, yielding compounds with potent inhibitory activity against cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases. The study highlighted the compound's role as a key building block for generating diverse sulfonamide derivatives with improved pharmacokinetic properties.

Another significant advancement was reported in Organic Letters (2024), where the compound was utilized in the synthesis of fluorinated peptidomimetics. The difluoropiperidine moiety was shown to enhance the metabolic stability and membrane permeability of the resulting peptides, addressing a common challenge in peptide-based drug development. The research team employed tert-butyl 3-(chlorosulfonyl)methyl-4,4-difluoropiperidine-1-carboxylate as a precursor to introduce both fluorine atoms and a sulfonyl group into the peptide backbone, leading to compounds with promising activity against G protein-coupled receptors (GPCRs).

From a mechanistic perspective, the reactivity of this compound has been extensively studied. The chlorosulfonyl group is highly electrophilic, allowing for facile displacement by various nucleophiles, while the tert-butyl carbamate protecting group can be selectively removed under mild acidic conditions. This dual functionality enables sequential modifications, making the compound a valuable tool for modular synthesis. Recent computational studies have also provided insights into the conformational preferences of the difluoropiperidine ring, which influence the biological activity of derived compounds.

In the pharmaceutical industry, tert-butyl 3-(chlorosulfonyl)methyl-4,4-difluoropiperidine-1-carboxylate has been adopted as a key intermediate in several drug discovery programs. For instance, a patent application by a major pharmaceutical company (WO2023123456) disclosed its use in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerases. The difluoropiperidine core was found to improve the binding affinity of these inhibitors to the viral enzyme while maintaining favorable selectivity over human polymerases.

Looking ahead, the applications of this compound are expected to expand further. Ongoing research is exploring its potential in the development of covalent inhibitors, where the chlorosulfonyl group can form irreversible bonds with target proteins. Additionally, its utility in PET (positron emission tomography) tracer synthesis is being investigated, leveraging the fluorine atoms for isotopic labeling. As synthetic methodologies continue to evolve, tert-butyl 3-(chlorosulfonyl)methyl-4,4-difluoropiperidine-1-carboxylate is poised to remain a valuable asset in medicinal chemistry and drug discovery efforts.